(2S,4S)-1-Benzyl 2-methyl 4-aminopyrrolidine-1,2-dicarboxylate hydrochloride

Specification

• CAS No.: 1212395-57-7
• Molecular Formula: C14H19ClN2O4
• Molecular Weight: 314.76 g/mol
• IUPAC Name: 1-O-benzyl 2-O-methyl (2S,4S)-4-aminopyrrolidine-1,2-dicarboxylate;hydrochloride
• Standard InChI: InChI=1S/C14H18N2O4.ClH/c1-19-13(17)12-7-11(15)8-16(12)14(18)20-9-10-5-3-2-4-6-10;/h2-6,11-12H,7-9,15H2,1H3;1H/t11-,12-;/m0./s1
• Standard InChI Key: VLLRSJJKBDFSMT-FXMYHANSSA-N
• Isomeric SMILES: COC(=O)[C@@H]1C[C@@H](CN1C(=O)OCC2=CC=CC=C2)N.Cl
• SMILES: COC(=O)C1CC(CN1C(=O)OCC2=CC=CC=C2)N.Cl
• Canonical SMILES: COC(=O)C1CC(CN1C(=O)OCC2=CC=CC=C2)N.Cl

Introduction

(2S,4S)-1-Benzyl 2-methyl 4-aminopyrrolidine-1,2-dicarboxylate hydrochloride is a synthetic organic compound used primarily in research and industrial applications. It belongs to the class of heterocyclic compounds, specifically pyrrolidines, which are important building blocks in organic synthesis and pharmaceutical chemistry.

Key Characteristics:

• Molecular Formula: C₁₄H₁₉ClN₂O₄

• Molecular Weight: 314.76 g/mol

• CAS Number: 1515919-15-9

• MDL Number: MFCD06804628

Applications and Uses

This compound is primarily used in research settings for the synthesis of more complex molecules, particularly in the field of pharmaceutical chemistry. Its utility lies in its ability to serve as a building block for the preparation of biologically active compounds.

Research Applications:

• Pharmaceutical Synthesis: Used as an intermediate in the synthesis of drugs targeting various biological pathways.

• Organic Synthesis: Employed in the construction of complex organic molecules due to its reactive functional groups.

Storage and Handling

Proper storage and handling are crucial to maintaining the compound's integrity. It should be stored in a sealed container under an inert atmosphere at refrigerated temperatures.

Safety Precautions:

• Warning: For research use only.

• Storage Conditions: 2-8°C, inert atmosphere.

• Handling: Use appropriate personal protective equipment (PPE) when handling.

Availability and Suppliers

The compound is available from several suppliers, including Avantor (VWR) and CP Lab Safety, among others. It is typically sold in various quantities, ranging from milligrams to grams.

Suppliers:

• Avantor (VWR): Offers the compound in different packaging options.

• CP Lab Safety: Provides it with free shipping on orders over $50.

Potential Applications:

• Drug Discovery: Could be used to synthesize compounds with therapeutic potential.

• Synthetic Methodologies: May serve as a model for developing more efficient synthetic routes.

Data Table: Key Information

Property	Description
Molecular Formula	C₁₄H₁₉ClN₂O₄
Molecular Weight	314.76 g/mol
CAS Number	1515919-15-9
MDL Number	MFCD06804628
Storage Conditions	2-8°C, inert atmosphere
Purity	≥95%